Cas no 1189968-09-9 (2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride)

• Product name: 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride
• CAS No: 1189968-09-9
• MF: C₆H₁₂Cl₂N₂OS
• MW: 231.143278121948
• MDL: MFCD13186050
• CID: 4576514

2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((thiazol-2-yl)methylamino)ethanol 2HCl
• 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride

• MDL： MFCD13186050
• Inchi： 1S/C6H10N2OS.2ClH/c9-3-1-7-5-6-8-2-4-10-6;;/h2,4,7,9H,1,3,5H2;2*1H
• InChI Key： ZWSMZUCIMNISHI-UHFFFAOYSA-N
• SMILES： N1C=CSC=1CNCCO.Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride

Comprehensive Overview of 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride (CAS No. 1189968-09-9)

2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride (CAS No. 1189968-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring and aminoethanol moiety, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its unique structural properties.

The thiazole ring, a key component of this compound, is known for its presence in numerous biologically active molecules. This heterocyclic structure is often associated with antimicrobial, antiviral, and anti-inflammatory properties, making 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride a valuable candidate for further exploration. Its dihydrochloride salt form enhances solubility, which is crucial for bioavailability in pharmaceutical formulations.

In recent years, the demand for thiazole derivatives has surged due to their versatility in medicinal chemistry. A growing number of studies focus on optimizing the synthesis of such compounds to improve yield and purity. For instance, researchers are investigating greener synthesis methods to align with the global push for sustainable chemistry. This aligns with the increasing popularity of searches like "green synthesis of thiazole derivatives" and "applications of aminoethanol compounds," reflecting the scientific community's evolving priorities.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The aminoethanol group is a common feature in neurotransmitters and neuromodulators, suggesting possible applications in treating neurological disorders. This has led to a spike in queries such as "thiazole compounds in CNS research" and "aminoethanol derivatives for neuroprotection," highlighting its relevance in cutting-edge research.

From a technical standpoint, 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride is typically characterized using advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, which are critical for reproducibility in scientific studies. The compound's stability under various conditions is also a topic of investigation, as evidenced by searches for "stability of thiazole-based compounds."

In summary, 2-(1,3-Thiazol-2-ylmethyl)aminoethanol Dihydrochloride (CAS No. 1189968-09-9) represents a promising area of research with broad applications in pharmaceuticals and biochemistry. Its unique structure and functional groups make it a versatile tool for scientists exploring new therapeutic avenues. As interest in sustainable chemistry and CNS-targeted therapies grows, this compound is likely to remain a focal point in innovative research.